Cas no 24342-57-2 (Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(1,1-dimethylethyl)-)

• Product Name: Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(1,1-dimethylethyl)-
• CAS No: 24342-57-2
• MF: C₂₁H₂₇ClN₂
• MW: 342.905484437943
• CID: 262557
• PubChem ID: 161450
• Update Time: 2025-04-19

Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(1,1-dimethylethyl)-
• Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-(1,1-dimethylethyl)-
• Chlorcyclizine-n-t-butyl
• 24342-57-2
• 1-tert-Butyl-4-[(4-chlorophenyl)(phenyl)methyl]piperazine
• DTXSID90947192
• SCHEMBL13686427
• N-t-Butylnorchlorcyclizine

• Inchi： 1S/C21H27ClN2/c1-21(2,3)24-15-13-23(14-16-24)20(17-7-5-4-6-8-17)18-9-11-19(22)12-10-18/h4-12,20H,13-16H2,1-3H3
• InChI Key： VJDJOINHJZZRPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 342.18651
• Monoisotopic Mass: 342.1862766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48